88574-06-5(Fmoc-ε-Acp-OH),fmo,Fmoc-

Fmoc-ε-Acp-OH Properties

Names and Identifiers

- N-Fmoc-6-aminohexanoic acid
- Fmoc-6-aminohexanoic acid
- Fmoc-ε-Acp-OH
- 6-(FMOC-AMINO)CAPROIC ACID
- Fmoc-6-Ahx-OH
- Fmoc-Acp-OH
- Fmoc-e-Acp-OH
- Fmoc-e-aminocaproic acid
- FMOC-Ε-AHX-OH
- Fmoc-ε-aminocaproic acid
- Fmoc-
- A-Acp-OH
- Fmoc-epsilon-Acp-OH
- 6-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)hexanoic acid
- 6-(Fmoc-amino)hexanoic acid
- 6-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}hexanoic acid
- Fmoc-epsilon-aminocaproic acid
- Hexanoic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
- Fmoc-LC-OH;Fmoc-epsilonAhx-OH;Fmoc-6-aminohexanoic acid
- 6-{{[(9H-Fluoren-9-yl)methoxy]carbonyl}amino}hexanoic Acid
- 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid
- fmo
- 6-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]hexanoic acid (ACI)
- 6-(9-Fluorenylmethoxycarbonylamino)hexanoic acid
- AF 11605
- N-(9-Fluorenylmethoxycarbonyl)-ε-aminocaproic acid
- N-9-Fluorenylmethoxycarbonyl-6-aminohexanoic acid
- N-Fmoc-6-aminocaproic acid
- CS-W009405
- HY-W008689
- Fmoc-6-Ahx-OH, >=97.0% (HPLC)
- 6-(9H-Fluoren-9-ylmethoxycarbonylamino)-hexanoic acid
- Fmoc-6-Aminocaproic Acid
- DS-8037
- CHEMBL1320484
- Fmoc-epsilon-Ahx-OH
- Fmoc-LC-OH;Fmoc-Ahx-OH;Fmoc-6-aminohexanoic acid
- 6-({[(9H-Fluoren-9-yl)methoxy](hydroxy)methylidene}amino)hexanoic acid
- MFCD00077045
- DTXSID401008239
- 6-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic Acid
- Fmoc-?-Acp-OH
- AKOS001623857
- STK082390
- Fmoc--aminocaproic acid
- FPCPONSZWYDXRD-UHFFFAOYSA-N
- SCHEMBL25143
- I10487
- Fmoc-Acp(6)-OH
- 6-(((9H-fluoren-9-yl)methoxy)carbonylamino)hexanoic acid
- SY017587
- Z1123719981
- J-300330
- 88574-06-5
- BP-28254
- SMR000555403
- Fmoc-Imicro-Acp-OH
- N-(9-Fluorenylmethyloxycarbonyl)-epsilon-amino-capronic acid
- Fmoc-epsilon- Aminocaproic acid
- HMS2883B03
- SR-01000081603
- MLS001197251
- SR-01000081603-1
- EN300-650271
- FMOC-6-AMINOHEXANOIC ACID
- +Expand
- MDL： MFCD00077045
- InChIKey： FPCPONSZWYDXRD-UHFFFAOYSA-N
- Inchi： 1S/C21H23NO4/c23-20(24)12-2-1-7-13-22-21(25)26-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19H,1-2,7,12-14H2,(H,22,25)(H,23,24)
- SMILES： O=C(NCCCCCC(O)=O)OCC1C2C(=CC=CC=2)C2C1=CC=CC=2
- BRN： 5883220

Computed Properties

Exact Mass: 353.162708g/mol
Surface Charge: 0
XLogP3: 3.6
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 9
Monoisotopic Mass: 353.162708g/mol
Monoisotopic Mass: 353.162708g/mol
Topological Polar Surface Area: 75.6Å²
Heavy Atom Count: 26
Complexity: 459
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 4.56100
PSA: 75.63000
Water Partition Coefficient: Soluble in 1% acetic acid, water and 1mmol in 2mL DMF clearly soluble.
Boiling Point: 582.7±33.0 °C at 760 mmHg
Melting Point: 118-120°C
Flash Point: 306.2℃
Color/Form: White powder
Solubility: Not determined

Fmoc-ε-Acp-OH Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003R3D-1g	Fmoc-ε-Acp-OH	88574-06-5	98%	1g	$7.00	2024-04-20
A2B Chem LLC	AB74281-1g	Fmoc-6-aminohexanoic acid	88574-06-5	98%	1g	$6.00	2024-04-19
AAPPTec	UFX101-25g	Fmoc-epsilon-Ahx-OH	88574-06-5		25g	$45.00	2024-07-19
Aaron	AR003RBP-1g	Fmoc-ε-Acp-OH	88574-06-5	97%	1g	$4.00	2024-07-18
abcr	AB175871-5 g	N-(9-Fluorenylmethyloxycarbonyl)-epsilon-amino-capronic acid, 98%; .	88574-06-5	98%	5 g	€68.30	2023-07-20
Ambeed	A162112-1g	Fmoc-ε-Acp-OH	88574-06-5	97%	1g	$7.0	2024-05-30
Apollo Scientific	BIBP1075-5g	Fmoc-6-Aca	88574-06-5	>99%	5g	£81.00	2023-08-31
ChemScence	CS-W009405-100g	Fmoc-ε-Acp-OH	88574-06-5	99.90%	100g	$98.0	2022-04-26
Cooke Chemical	A4324712-1G	Fmoc-6-aminohexanoic acid	88574-06-5	98%	1g	RMB 24.00	2023-09-07
Enamine	EN300-650271-0.05g	6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid	88574-06-5	95%	0.05g	$19.0	2023-07-08

Fmoc-ε-Acp-OH Synthesis

Synthetic Circuit 1

28920-43-6

60-32-2

88574-06-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane , Water ; overnight, rt

Reference

Unexpected One-Pot Formation of Lactam Oximes from Amino-Hydroxamic Esters

Lascano, Santiago ; van der Lee, Arie ; Lopez, Marie, European Journal of Organic Chemistry, 2022, 2022(21),

Synthetic Circuit 2

60-32-2

28920-43-6

88574-06-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane , Water ; 10 min, 0 °C
1.2 6 h, 25 °C
1.3 Reagents: Hydrogen ion Solvents: Water ; pH 5 - 6

Reference

Solid-Phase Synthesis of Azidomethylene Inhibitors Targeting Cysteine Proteases

Yang, Peng-Yu; Wu, Hao; Lee, Mei Yin; Xu, Ashley; Srinivasan, Rajavel; et al, Organic Letters, 2008, 10(10), 1881-1884

Synthetic Circuit 3

28920-43-6

60-32-2

88574-06-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane , Water ; 12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Bifunctional, piperazine-fused cyclic disulfides for oxidoreductase activated cellular proagents

Zeisel, Lukas; Felber, Jan G.; Scholzen, Karoline C.; Schmitt, Carina; Wiegand, Alexander J.; et al, ChemRxiv, 2023, 1, 1-10

Synthetic Circuit 4

82911-69-1

60-32-2

88574-06-5

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water ; 16 h, rt

Reference

A pendant peptide endows a sunscreen with water-resistance

Ellison, Aubrey J.; Raines, Ronald T., Organic & Biomolecular Chemistry, 2018, 16(39), 7139-7142

Fmoc-ε-Acp-OH Raw materials

Fmoc-ε-Acp-OH Preparation Products

Fmoc-ε-Acp-OH (88574-06-5)

Fmoc-ε-Acp-OH Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

Audited Supplier

(CAS:88574-06-5)

MR./MRS.:ZHANG HUAN

Phone:18827031272

Email:1438980011@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:88574-06-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:88574-06-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:88574-06-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Fmoc-ε-Acp-OH Related Literature

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Marcin Poreba,Wioletta Rut,Matej Vizovisek,Katarzyna Groborz,Paulina Kasperkiewicz,Darren Finlay,Kristiina Vuori,Dusan Turk,Boris Turk,Guy S. Salvesen,Marcin Drag Chem. Sci. 2018 9 2113
2. Synthesis of temporin L hydroxamate-based peptides and evaluation of their coordination properties with iron(iii )

Rosa Bellavita,Linda Leone,Angela Maione,Lucia Falcigno,Gabriella D'Auria,Francesco Merlino,Paolo Grieco,Flavia Nastri,Emilia Galdiero,Angela Lombardi,Stefania Galdiero,Annarita Falanga Dalton Trans. 2023 52 3954
3. Parallel imaging of coagulation pathway proteases activated protein C, thrombin, and factor Xa in human plasma

Sylwia Modrzycka,Sonia Ko?t,Stéphanie G. I. Polderdijk,Ty E. Adams,Stanis?aw Potoczek,James A. Huntington,Paulina Kasperkiewicz,Marcin Dr?g Chem. Sci. 2022 13 6813
4. Discovery of lixisenatide analogues as long-acting hypoglycemic agents using novel peptide half-life extension technology based on mycophenolic acid

Chunli Tang,Qing Li,Xiaoyan Deng,Weiwei Wu,Liufeng Liao,Kai Liang,Rongrui Huo,Chenglin Li,Jing Han,Weizhong Tang,Neng Jiang RSC Adv. 2020 10 12089
5. An alternative strategy to synthesize PNA and DNA magnetic conjugates forming nanoparticle assembly based on PNA/DNA duplexes

Giovanna Milano,Domenica Musumeci,Maria Gaglione,Anna Messere Mol. BioSyst. 2010 6 553
6. An alternative strategy to synthesize PNA and DNA magnetic conjugates forming nanoparticle assembly based on PNA/DNA duplexes

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Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 88574-06-5 (Fmoc-ε-Acp-OH)

Fmoc-ε-Acp-OH Properties

Names and Identifiers

Computed Properties

Experimental Properties

Fmoc-ε-Acp-OH Price

Fmoc-ε-Acp-OH Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Fmoc-ε-Acp-OH Raw materials

Fmoc-ε-Acp-OH Preparation Products

Fmoc-ε-Acp-OH Suppliers

Fmoc-ε-Acp-OH Related Literature

Related Categories

88574-06-5 (Fmoc-ε-Acp-OH) Related Products